Ethyl 6-bromo-2-methyl-5-(pentan-3-ylamino)nicotinate

• CAS No.: 1149388-65-7
• Molecular Formula: C14H21BrN2O2
• Molecular Weight: 329.23 g/mol
• IUPAC Name: ethyl 6-bromo-2-methyl-5-(pentan-3-ylamino)pyridine-3-carboxylate
• InChI: InChI=1S/C14H21BrN2O2/c1-5-10(6-2)17-12-8-11(14(18)19-7-3)9(4)16-13(12)15/h8,10,17H,5-7H2,1-4H3
• InChI Key: SNJQBTJGJCKVSD-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)NC1=C(N=C(C(=C1)C(=O)OCC)C)Br

Description

Ethyl 6-bromo-2-methyl-5-(pentan-3-ylamino)nicotinate is a useful research compound. Its molecular formula is C14H21BrN2O2 and its molecular weight is 329.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of ethyl 5-amino-6-bromo-2-methylnicotinate (1.267 g, 4.89 mmol) in ethyl acetate (30 ml) were added 3-pentanone (0.463 g, 5.38 mmol), sodium triacetoxyborohydride (1.244 g, 5.868 mmol) and trifluoroacetic acid (1.15 g, 9.78 mmol) at room temperature. After stirring overnight at room temperature, another portion of sodium triacetoxyborohydride (0.6 g, 2.83 mmol) was added. The reaction mixture was stirred for another 6 hours. The reaction mixture was quenched with water (20 ml). The organic layer was washed with saturated sodium bicarbonate and brine. After evaporation of solvent, ethyl 6-bromo-2-methyl-5-(pentan-3-ylamino)nicotinate (1.20 g, 74.6% yield) was purified by column chromatography with 7% ethyl acetate/Hexane as eluent. 1H NMR (400 MHz, CDCl3): 7.35 (s, 1H), 4.40 (q, J=6.8 Hz, 2H), 4.10 (br, s, 1H), 3.30 (m, 1H), 2.68 (s, 3H), 1.8-1.5 (m, 4H), 1.42 (t, J=6.8 Hz, 3H), 1.0 (t, J=7.2 Hz, 6H). MS (EI) for C14H21BrN2O2: 329.1 (MH+).